Pafuramidine Pafuramidine Pafuramidine, a prodrug of furamidine, currently has orphan status for Pneumocystis jiroveci pneumonia.
Brand Name: Vulcanchem
CAS No.: 186953-56-0
VCID: VC0538529
InChI: InChI=1S/C20H20N4O3/c1-25-23-19(21)15-7-3-13(4-8-15)17-11-12-18(27-17)14-5-9-16(10-6-14)20(22)24-26-2/h3-12H,1-2H3,(H2,21,23)(H2,22,24)
SMILES: CON=C(C1=CC=C(C=C1)C2=CC=C(O2)C3=CC=C(C=C3)C(=NOC)N)N
Molecular Formula: C20H20N4O3
Molecular Weight: 364.4 g/mol

Pafuramidine

CAS No.: 186953-56-0

Cat. No.: VC0538529

Molecular Formula: C20H20N4O3

Molecular Weight: 364.4 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

* For research use only. Not for human or veterinary use.

Pafuramidine - 186953-56-0

Specification

Description Pafuramidine, a prodrug of furamidine, currently has orphan status for Pneumocystis jiroveci pneumonia.
CAS No. 186953-56-0
Molecular Formula C20H20N4O3
Molecular Weight 364.4 g/mol
IUPAC Name N'-methoxy-4-[5-[4-[(Z)-N'-methoxycarbamimidoyl]phenyl]furan-2-yl]benzenecarboximidamide
Standard InChI InChI=1S/C20H20N4O3/c1-25-23-19(21)15-7-3-13(4-8-15)17-11-12-18(27-17)14-5-9-16(10-6-14)20(22)24-26-2/h3-12H,1-2H3,(H2,21,23)(H2,22,24)
Standard InChI Key UKOQVLAXCBRRGH-UHFFFAOYSA-N
Isomeric SMILES CO/N=C(\N)/C1=CC=C(C=C1)C2=CC=C(O2)C3=CC=C(C=C3)/C(=N/OC)/N
SMILES CON=C(C1=CC=C(C=C1)C2=CC=C(O2)C3=CC=C(C=C3)C(=NOC)N)N
Canonical SMILES CON=C(C1=CC=C(C=C1)C2=CC=C(O2)C3=CC=C(C=C3)C(=NOC)N)N
Appearance Solid powder

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